Cas no 2171719-31-4 (3-cyclopropyl-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2,2-difluoropropanoic acid)
3-cyclopropyl-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2,2-difluoropropanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-cyclopropyl-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2,2-difluoropropanoic acid
- 2171719-31-4
- 3-cyclopropyl-3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-2,2-difluoropropanoic acid
- EN300-1570423
-
- Inchi: 1S/C26H28F2N2O5/c1-2-7-21(23(31)30-22(15-12-13-15)26(27,28)24(32)33)29-25(34)35-14-20-18-10-5-3-8-16(18)17-9-4-6-11-19(17)20/h3-6,8-11,15,20-22H,2,7,12-14H2,1H3,(H,29,34)(H,30,31)(H,32,33)
- InChI Key: NDVJGUWXPFZJEC-UHFFFAOYSA-N
- SMILES: FC(C(=O)O)(C(C1CC1)NC(C(CCC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)F
Computed Properties
- Exact Mass: 486.19662832g/mol
- Monoisotopic Mass: 486.19662832g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 35
- Rotatable Bond Count: 11
- Complexity: 768
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.7
- Topological Polar Surface Area: 105Ų
3-cyclopropyl-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2,2-difluoropropanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1570423-0.05g |
3-cyclopropyl-3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-2,2-difluoropropanoic acid |
2171719-31-4 | 0.05g |
$2829.0 | 2023-06-04 | ||
| Enamine | EN300-1570423-0.1g |
3-cyclopropyl-3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-2,2-difluoropropanoic acid |
2171719-31-4 | 0.1g |
$2963.0 | 2023-06-04 | ||
| Enamine | EN300-1570423-0.25g |
3-cyclopropyl-3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-2,2-difluoropropanoic acid |
2171719-31-4 | 0.25g |
$3099.0 | 2023-06-04 | ||
| Enamine | EN300-1570423-0.5g |
3-cyclopropyl-3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-2,2-difluoropropanoic acid |
2171719-31-4 | 0.5g |
$3233.0 | 2023-06-04 | ||
| Enamine | EN300-1570423-1.0g |
3-cyclopropyl-3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-2,2-difluoropropanoic acid |
2171719-31-4 | 1g |
$3368.0 | 2023-06-04 | ||
| Enamine | EN300-1570423-2.5g |
3-cyclopropyl-3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-2,2-difluoropropanoic acid |
2171719-31-4 | 2.5g |
$6602.0 | 2023-06-04 | ||
| Enamine | EN300-1570423-5.0g |
3-cyclopropyl-3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-2,2-difluoropropanoic acid |
2171719-31-4 | 5g |
$9769.0 | 2023-06-04 | ||
| Enamine | EN300-1570423-10.0g |
3-cyclopropyl-3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-2,2-difluoropropanoic acid |
2171719-31-4 | 10g |
$14487.0 | 2023-06-04 | ||
| Enamine | EN300-1570423-50mg |
3-cyclopropyl-3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-2,2-difluoropropanoic acid |
2171719-31-4 | 50mg |
$2829.0 | 2023-09-24 | ||
| Enamine | EN300-1570423-100mg |
3-cyclopropyl-3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-2,2-difluoropropanoic acid |
2171719-31-4 | 100mg |
$2963.0 | 2023-09-24 |
3-cyclopropyl-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2,2-difluoropropanoic acid Related Literature
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
3. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
Additional information on 3-cyclopropyl-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2,2-difluoropropanoic acid
Compound CAS No. 2171719-31-4: 3-Cyclopropyl-3-(2-{[(9H-Fluoren-9-yl)methoxycarbonyl]amino}pentanamido)-2,2-difluoropropanoic Acid
The compound with CAS No. 2171719-31-4, named 3-cyclopropyl-3-(2-{[(9H-fluoren-9-yl)methoxycarbonyl]amino}pentanamido)-2,2-difluoropropanoic acid, is a highly specialized organic molecule with significant potential in the fields of pharmaceuticals and biotechnology. This compound is characterized by its complex structure, which includes a cyclopropyl group, a fluorenylmethoxycarbonyl (Fmoc) protecting group, and a difluorinated propanoic acid moiety. The integration of these functional groups makes it a versatile building block for advanced chemical synthesis and drug development.
Recent studies have highlighted the importance of fluorenylmethoxycarbonyl (Fmoc) groups in peptide synthesis and protection strategies. The Fmoc group is widely used as a temporary protecting group for amino acids due to its stability under basic conditions and ease of removal under acidic conditions. In this compound, the Fmoc group is attached to a pentanamide chain, which further enhances its utility in constructing bioactive molecules. The presence of the cyclopropyl group introduces unique steric and electronic properties, making it an attractive candidate for exploring non-classical interactions in medicinal chemistry.
The difluorinated propanoic acid moiety in this compound adds another layer of complexity and functionality. Fluorinated compounds are known for their enhanced stability, lipophilicity, and bioavailability, which are critical attributes in drug design. Recent research has demonstrated that fluorinated analogs of existing drugs often exhibit improved pharmacokinetic profiles and reduced toxicity. This makes the difluorinated propanoic acid derivative a promising candidate for developing next-generation therapeutics.
From a synthetic perspective, the construction of this compound involves multi-step reactions that require precise control over stereochemistry and regioselectivity. The synthesis begins with the preparation of the Fmoc-pentanamide intermediate, followed by its coupling with the cyclopropyl-containing propanoic acid derivative. Advanced techniques such as microwave-assisted synthesis and catalytic cross-couplings have been employed to optimize the reaction conditions and improve yields.
In terms of applications, this compound has shown potential in several areas. Its cyclopropyl group enables it to act as a scaffold for mimicking natural products or designing macrocyclic compounds. The Fmoc-pentanamide chain provides flexibility for incorporating additional functional groups or linking to other biomolecules. Furthermore, the difluorinated propanoic acid moiety can serve as a platform for developing fluorinated pharmaceuticals with enhanced pharmacological properties.
Recent advancements in computational chemistry have also played a pivotal role in understanding the properties of this compound. Molecular modeling studies have revealed that the Fmoc-pentanamide chain can adopt specific conformations that facilitate interactions with biological targets. Additionally, quantum mechanical calculations have provided insights into the electronic distribution within the molecule, which is crucial for predicting its reactivity and selectivity in various chemical transformations.
From an environmental standpoint, the synthesis and handling of this compound must adhere to strict safety protocols due to its complex structure and potential hazards associated with fluorinated compounds. However, its controlled use in research settings ensures minimal environmental impact while maximizing its scientific value.
In conclusion, CAS No. 2171719-31-4 represents a cutting-edge molecule with multifaceted applications in organic synthesis and drug discovery. Its unique combination of functional groups positions it as a valuable tool for researchers aiming to develop innovative therapeutic agents. As ongoing research continues to uncover new properties and applications of this compound, its role in advancing modern chemistry is expected to grow significantly.
2171719-31-4 (3-cyclopropyl-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2,2-difluoropropanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)